Cas no 69393-30-2 (3,3-dimethylcyclopentane-1-carboxylic Acid)

• Product Name: 3,3-dimethylcyclopentane-1-carboxylic Acid
• CAS No: 69393-30-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1735953
• PubChem ID: 575087
• Update Time: 2025-06-14

3,3-dimethylcyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylcyclopentane-1-carboxylic acid
• SureCN8318891
• AG-K-84394
• 3,3-Dimethylcyclopentyl-carbonsaeure
• Cyclopentanecarboxylic acid, 3,3-dimethyl-
• AC1LB2AY
• 3,3-Dimethylcyclopentylcarboxylic acid
• CTK7I7784
• 3,3-Dimethylcyclopentanecarboxylic acid
• 69393-30-2
• SCHEMBL8318891
• DTXSID00341703
• 3,3-dimethylcyclo-pentanecarboxylic acid
• AT44510
• AKOS006384345
• KS-8066
• NZJLOXPRWMDELI-UHFFFAOYSA-N
• 3,3-Dimethylcyclopentanecarboxylicacid
• 3,3-Dimethylcyclopentanecarboxylic acid #
• CS-0224441
• Z1205496980
• EN300-119422
• 3,3-dimethylcyclopentane-1-carboxylic Acid

• MDL： MFCD19230423
• Inchi： 1S/C8H14O2/c1-8(2)4-3-6(5-8)7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： NZJLOXPRWMDELI-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 227.8±8.0 °C at 760 mmHg
• Flash Point: 107.3±13.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,3-dimethylcyclopentane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,3-dimethylcyclopentane-1-carboxylic Acid

Comprehensive Overview of 3,3-dimethylcyclopentane-1-carboxylic Acid (CAS No. 69393-30-2)

3,3-dimethylcyclopentane-1-carboxylic Acid (CAS No. 69393-30-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and fine chemical production. Its unique cyclopentane backbone and carboxylic acid functional group make it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its stability and reactivity, particularly in stereoselective reactions and chiral synthesis, which are critical in drug development.

In recent years, the demand for 3,3-dimethylcyclopentane-1-carboxylic Acid has surged due to its applications in green chemistry and sustainable manufacturing. With growing environmental concerns, industries are shifting toward eco-friendly processes, and this compound’s efficient synthesis pathways align with these goals. Searches for "biodegradable chemical intermediates" and "low-toxicity carboxylic acids" reflect this trend, highlighting its relevance in modern research.

The compound’s structural rigidity, imparted by the dimethyl-substituted cyclopentane ring, enhances its utility in designing high-performance polymers and specialty coatings. Its compatibility with catalytic hydrogenation and enzymatic resolution techniques further broadens its industrial appeal. Frequently asked questions like "How is 3,3-dimethylcyclopentane-1-carboxylic Acid used in polymer science?" or "What catalysts work best for its derivatization?" underscore its technical significance.

Analytical characterization of CAS No. 69393-30-2 typically involves GC-MS, NMR spectroscopy, and HPLC purity testing, ensuring compliance with stringent quality standards. The compound’s low volatility and high thermal stability make it suitable for high-temperature applications, a feature often queried in searches such as "thermal-resistant carboxylic acids."

From a commercial perspective, 3,3-dimethylcyclopentane-1-carboxylic Acid is supplied in high purity grades (>98%) to meet the demands of pharmaceutical R&D and flavor/fragrance industries. Its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and plant-derived aroma compounds has been documented in patents, aligning with search trends like "natural fragrance precursors."

Future research directions may explore its potential in bio-based materials and carbon capture technologies, addressing global interest in "CO2-utilizing chemicals." As regulatory frameworks evolve, the compound’s low environmental persistence positions it favorably for sustainable industrial adoption.